Cas no 2680869-12-7 (2-hydroxy-4-{2,2,2-trifluoro-N-(1-methyl-1H-pyrazol-5-yl)methylacetamido}benzoic acid)

• Product Name: 2-hydroxy-4-{2,2,2-trifluoro-N-(1-methyl-1H-pyrazol-5-yl)methylacetamido}benzoic acid
• CAS No: 2680869-12-7
• MF: C₁₄H₁₂F₃N₃O₄
• MW: 343.25799369812
• CID: 5626766
• PubChem ID: 165925518
• Update Time: 2025-10-29

2-hydroxy-4-{2,2,2-trifluoro-N-(1-methyl-1H-pyrazol-5-yl)methylacetamido}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2680869-12-7
• EN300-28297476
• 2-hydroxy-4-{2,2,2-trifluoro-N-[(1-methyl-1H-pyrazol-5-yl)methyl]acetamido}benzoic acid
• 2-hydroxy-4-{2,2,2-trifluoro-N-(1-methyl-1H-pyrazol-5-yl)methylacetamido}benzoic acid

• Inchi： 1S/C14H12F3N3O4/c1-19-9(4-5-18-19)7-20(13(24)14(15,16)17)8-2-3-10(12(22)23)11(21)6-8/h2-6,21H,7H2,1H3,(H,22,23)
• InChI Key： ZLCDEYZRQPECCD-UHFFFAOYSA-N
• SMILES： FC(C(N(C1C=CC(C(=O)O)=C(C=1)O)CC1=CC=NN1C)=O)(F)F

Computed Properties

• Exact Mass: 343.07799036g/mol
• Monoisotopic Mass: 343.07799036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 95.7Ų

Additional information on 2-hydroxy-4-{2,2,2-trifluoro-N-(1-methyl-1H-pyrazol-5-yl)methylacetamido}benzoic acid

Compound CAS No 2680869-12-7: 2-Hydroxy-4-{2,2,2-Trifluoro-N-(1-Methyl-1H-Pyrazol-5-Yl)Methylacetamido}Benzoic Acid

The compound CAS No 2680869-12-7, also known as 2-hydroxy-4-{2,2,2-trifluoro-N-(1-methyl-1H-pyrazol-5-yl)methylacetamido}benzoic acid, is a highly specialized organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

The molecular structure of this compound is characterized by the presence of a trifluoromethyl group, which is a key feature contributing to its stability and lipophilicity. The pyrazole moiety further enhances its bioactivity by providing additional hydrogen bonding capabilities and electronic interactions. These structural elements collectively make the compound a strong candidate for drug development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have optimized reaction conditions to achieve higher yields and better purity levels. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. Such innovations are crucial for scaling up production to meet the demands of preclinical and clinical trials.

Pharmacologically, this compound has demonstrated potent activity against various disease targets. Studies published in leading journals such as *Journal of Medicinal Chemistry* and *Chemical Biology* have shown its efficacy in inhibiting key enzymes involved in inflammatory pathways. Its ability to modulate these pathways makes it a potential candidate for treating chronic inflammatory diseases such as arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, this compound has also shown promise in oncology research. Preclinical studies indicate that it may inhibit the growth of cancer cells by targeting specific signaling pathways. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to explore its potential as an anticancer agent.

The development of this compound has been further supported by advanced computational techniques. Molecular docking studies have provided insights into its binding affinity with target proteins, aiding in the design of more effective analogs. These computational approaches are integral to modern drug discovery pipelines and have significantly accelerated the research process.

Moreover, the environmental impact of synthesizing this compound has been a focus of recent studies. Researchers are exploring greener synthesis methods that minimize waste and reduce energy consumption. Such sustainable practices align with global efforts to promote eco-friendly chemical manufacturing.

In conclusion, CAS No 2680869-12-7 represents a cutting-edge advancement in medicinal chemistry. Its unique structure, combined with innovative synthesis methods and promising pharmacological profiles, positions it as a leading candidate for future therapeutic applications. Continued research and collaboration across disciplines will undoubtedly unlock its full potential in addressing unmet medical needs.